Cas no 16192-03-3 (Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-)

• Product Name: Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-
• CAS No: 16192-03-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 152585
• PubChem ID: 140042
• Update Time: 2025-04-19

Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-
• 1-methyl-4-(2-methylprop-1-enylsulfonyl)benzene
• 1-Methyl-4-(2-methyl-1-propenylsulphonyl)-benzene
• 1-Methyl-4-[(2-methylprop-1-en-1-yl)sulfonyl]benzene
• 4-Methylphenyl 2-methylprop-1-en-1-yl sulfone
• 16192-03-3
• DTXSID30167276
• p-tolyl isobutenyl sulfone

• Inchi： 1S/C11H14O2S/c1-9(2)8-14(12,13)11-6-4-10(3)5-7-11/h4-8H,1-3H3
• InChI Key： MRTWSQJEIUUJDE-UHFFFAOYSA-N
• SMILES： S(/C=C(\C)/C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 351.6°Cat760mmHg
• Flash Point: 196.6°C
• Refractive Index: 1.525
• PSA: 34.14